Cas no 77312-73-3 (3-(benzyloxy)butan-2-ol)

• Product Name: 3-(benzyloxy)butan-2-ol
• CAS No: 77312-73-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD16102025
• CID: 1784745
• PubChem ID: 561079
• Update Time: 2025-05-20

3-(benzyloxy)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 3-(phenylmethoxy)-
• SCHEMBL874697
• VQEAOBYESZEWRQ-UHFFFAOYSA-N
• 3-phenylmethoxybutan-2-ol
• 2-Butanol, 3-benzyloxy-
• CDA31273
• CS-0239196
• SY261830
• AKOS011042163
• Z854223056
• 3-benzyloxybutan-2-ol
• (2R,3R)-3-(Benzyloxy)-2-butanol
• MFCD28502603
• EN300-207563
• 3-(benzyloxy)butan-2-ol
• 3-(Benzyloxy)-2-butanol #
• 77312-73-3
• G59280

• MDL： MFCD16102025
• Inchi： 1S/C11H16O2/c1-9(12)10(2)13-8-11-6-4-3-5-7-11/h3-7,9-10,12H,8H2,1-2H3
• InChI Key： VQEAOBYESZEWRQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C)C(C)O

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 274.2±15.0 °C at 760 mmHg
• Flash Point: 109.4±14.6 °C
• PSA: 29.46
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(benzyloxy)butan-2-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-(benzyloxy)butan-2-ol

Compound CAS No. 77312-73-3: A Comprehensive Overview of 3-(Benzyloxy)Butan-2-Ol

Compound CAS No. 77312-73-3, also known as 3-(benzyloxy)butan-2-ol, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a benzyl group with a butanediol framework, making it highly reactive and suitable for a wide range of chemical transformations.

The molecular formula of CAS No. 77312-73-3 is C₁₁H₁₆O₂, and its molecular weight is approximately 184.24 g/mol. The compound exists as a white crystalline solid with a melting point of around 50°C and a boiling point of approximately 165°C at standard pressure. Its solubility in water is moderate, and it is more soluble in organic solvents such as ethanol and acetone.

Synthesis of 3-(benzyloxy)butan-2-ol typically involves the reaction of benzyl alcohol with diethyl maleate or other suitable diesters under alkaline conditions, followed by hydrolysis to yield the desired product. This synthesis route is efficient and scalable, making it suitable for industrial production.

One of the most notable applications of CAS No. 77312-73-3 is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of various bioactive compounds. For instance, recent studies have highlighted its role in the development of novel anti-inflammatory agents and antioxidants due to its ability to undergo multiple functional group transformations.

In addition to its pharmaceutical applications, CAS No. 77312-73- has found utility in the agrochemical sector as an intermediate for herbicides and fungicides. Its ability to form stable esters and ethers makes it an ideal building block for designing compounds with enhanced bioavailability and efficacy.

Recent advancements in green chemistry have also led to the exploration of CAS No. 77 as a sustainable starting material for eco-friendly chemical processes. Researchers have demonstrated that this compound can be efficiently converted into biodegradable polymers and surfactants using enzymatic catalysis, offering a promising avenue for reducing environmental impact.

The chemical properties of CAS No. 7 make it highly amenable to various catalytic reactions, including oxidation, reduction, and coupling reactions. For example, selective oxidation of the secondary alcohol group can yield valuable intermediates for drug discovery programs.

In conclusion, compound CAS No. 7 remains a pivotal molecule in modern organic synthesis due to its unique structure, reactivity, and diverse applications across multiple industries. As research continues to uncover new synthetic pathways and functional applications, this compound is poised to play an even greater role in advancing scientific innovation.